Cas no 2374858-36-1 (Sulfabrom-d)

• Product Name: Sulfabrom-d
• CAS No: 2374858-36-1
• MF: C₁₂H₁₃BrN₄O₂S
• MW: 357.226219892502
• CID: 5305773
• Update Time: 2026-03-10

Sulfabrom-d Chemical and Physical Properties

Names and Identifiers

• Sulfabrom-d

• Inchi： 1S/C12H13BrN4O2S/c1-7-11(13)8(2)16-12(15-7)17-20(18,19)10-5-3-9(14)4-6-10/h3-6H,14H2,1-2H3,(H,15,16,17)
• InChI Key： KWXCNODTHBHSIQ-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(N)=C([H])C=1[H])(=O)(=O)NC1=NC(C)=C(Br)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on Sulfabrom-d

Professional Introduction to Compound with CAS No. 2374858-36-1 and Product Name: Sulfabrom-d

The compound with the CAS number 2374858-36-1 and the product name Sulfabrom-d represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in various therapeutic areas. The molecular structure of Sulfabrom-d incorporates a bromine substituent, which is strategically positioned to enhance its pharmacological activity. This positioning allows for selective interaction with biological targets, making it a promising candidate for further research and development.

In recent years, there has been a growing interest in developing novel sulfonamide derivatives as therapeutic agents. The inclusion of a bromine atom in the molecular framework of Sulfabrom-d introduces additional electronic and steric effects that can modulate its biological activity. This modification has been shown to improve binding affinity to specific enzymes and receptors, which is crucial for the development of effective drugs. The compound’s ability to interact with these targets makes it particularly interesting for researchers exploring treatments for inflammatory diseases, infectious disorders, and other metabolic conditions.

One of the most compelling aspects of Sulfabrom-d is its potential in modulating immune responses. Current research indicates that sulfonamide derivatives can influence immune cell function by interacting with key signaling pathways. The bromine substituent in Sulfabrom-d appears to enhance this effect, leading to more pronounced immunomodulatory activity. This has implications for the development of new strategies to treat autoimmune diseases and chronic inflammatory conditions where immune dysregulation plays a critical role.

The synthesis of Sulfabrom-d involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the bromine atom at the desired position on the sulfonamide core. These methods include palladium-catalyzed cross-coupling reactions, which are well-suited for constructing complex molecular architectures. The use of such techniques underscores the compound’s complexity and the sophistication required for its production.

Recent studies have also explored the pharmacokinetic properties of Sulfabrom-d. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential. Preliminary data suggest that Sulfabrom-d exhibits favorable pharmacokinetic profiles, including reasonable bioavailability and moderate half-life. These characteristics make it an attractive candidate for further clinical investigation. Additionally, the compound’s stability under various storage conditions has been assessed, ensuring that it remains effective over time.

The safety profile of Sulfabrom-d is another critical area of focus. Extensive in vitro and in vivo studies have been conducted to evaluate its toxicity and potential side effects. These studies have shown that Sulfabrom-d is generally well-tolerated at therapeutic doses, although some mild adverse effects have been observed at higher concentrations. Further research is ongoing to identify any long-term risks associated with its use. This ongoing evaluation is essential for ensuring patient safety should the compound progress to clinical trials.

The potential applications of Sulfabrom-d extend beyond traditional pharmaceutical uses. Researchers are exploring its utility in combination therapies, where it may be used alongside other drugs to enhance treatment efficacy. The ability of Sulfabrom-d to modulate multiple biological pathways makes it a versatile tool for addressing complex diseases. For instance, its immunomodulatory properties could make it valuable in treating conditions where both inflammation and infection are present.

Advances in computational chemistry have also played a significant role in optimizing the design of Sulfabrom-d. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity. By leveraging these tools, scientists have been able to refine the molecular structure of Sulfabrom-d, enhancing its potency while minimizing unwanted side effects. This interdisciplinary approach highlights the importance of integrating computational methods with traditional experimental chemistry.

The regulatory landscape for novel compounds like Sulfabrom-d is complex but well-defined. Regulatory agencies require comprehensive data demonstrating safety and efficacy before approving new drugs for clinical use. Researchers are currently preparing submissions that include preclinical data from various studies conducted on Sulfabrom-d. These submissions will undergo rigorous review by regulatory bodies before any clinical trials can begin.

In conclusion, Sulfabrom-d, with its CAS number 2374858-36-1, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The strategic placement of the bromine substituent enhances its pharmacological activity, making it a promising candidate for treating inflammatory diseases, infectious disorders, and other metabolic conditions. Ongoing research continues to explore its pharmacokinetic properties, safety profile, and potential applications in combination therapies.